Cas no 681135-45-5 (9-Octadecen-1-one, 1-[5-(2-furanyl)-2-oxazolyl]-, (9Z)-)

• Product Name: 9-Octadecen-1-one, 1-[5-(2-furanyl)-2-oxazolyl]-, (9Z)-
• CAS No: 681135-45-5
• MF: C₂₅H₃₇NO₃
• MW: 399.566187620163
• CID: 1724470
• Update Time: 2024-11-27

9-Octadecen-1-one, 1-[5-(2-furanyl)-2-oxazolyl]-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecen-1-one, 1-[5-(2-furanyl)-2-oxazolyl]-, (9Z)-

• Inchi： 1S/C25H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-22(27)25-26-21-24(29-25)23-19-17-20-28-23/h9-10,17,19-21H,2-8,11-16,18H2,1H3/b10-9-
• InChI Key： RZGSPAWMLKONHZ-KTKRTIGZSA-N
• SMILES： C(C1=NC=C(C2=CC=CO2)O1)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 399.27751

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 519.0±52.0 °C(Predicted)
• PSA: 56.24
• pka: -1.83±0.10(Predicted)